N-(3-methoxyphenyl)-3-{[4-(propan-2-yl)phenyl]sulfonyl}[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(3-methoxyphenyl)-3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C25H23N5O3S/c1-16(2)17-11-13-20(14-12-17)34(31,32)25-24-27-23(26-18-7-6-8-19(15-18)33-3)21-9-4-5-10-22(21)30(24)29-28-25/h4-16H,1-3H3,(H,26,27)
• InChI Key: NKVJDNYQAFDUQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5=CC(=CC=C5)OC
• Molecular Formula: C25H23N5O3S
• Molecular Weight: 473.5 g/mol
• CAS No.: 899760-89-5

Description

N-(3-methoxyphenyl)-3-{[4-(propan-2-yl)phenyl]sulfonyl}[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H23N5O3S and its molecular weight is 473.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tubulin Polymerization Inhibition and Anticancer Activity

Research has identified derivatives of triazoloquinazolinone, closely related to the compound of interest, as potent inhibitors of tubulin polymerization, showcasing significant anticancer activity across various cancer cell lines. These compounds have been shown to induce cell shape changes and inhibit cell migration and tube formation, pointing towards their potential as vascular disrupting agents in cancer therapy (Driowya et al., 2016).

Antimicrobial Applications

Triazole derivatives have been synthesized from reactions involving various primary amines and ester ethoxycarbonylhydrazones, demonstrating good to moderate antimicrobial activities against several microorganisms. This area of research suggests that modifications of the triazoloquinazoline structure can yield compounds with significant antimicrobial properties (Bektaş et al., 2007).

Antihistaminic Agents

A series of 1-substituted-4-(3-methoxyphenyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones were synthesized and tested for their H1-antihistaminic activity, demonstrating significant protection against histamine-induced bronchospasm in guinea pigs. This research indicates the potential of such compounds in developing new classes of H1-antihistaminic agents with minimal sedative effects (Alagarsamy et al., 2009).

Tyrosine Kinase Inhibition for Cancer Treatment

ZD6474, a novel tyrosine kinase inhibitor with a structure related to triazoloquinazoline, has been studied for its anti-angiogenic and anti-tumor activities, showing promise in pharmacokinetic studies for cancer treatment. This line of research underscores the importance of such compounds in therapeutic strategies targeting cancer (Zirrolli et al., 2005).